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Compound of Interest

Compound Name: 3-Bromo-5-formylbenzoic acid

Cat. No.: B112580 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for researchers, scientists, and drug development professionals working with 3-Bromo-5-
formylbenzoic acid. Adherence to these procedures is essential for ensuring personal safety

and proper environmental stewardship.

Chemical Identifier:

Name: 3-Bromo-5-formylbenzoic acid

CAS Number: 398119-27-2

Molecular Formula: C₈H₅BrO₃

Hazard Assessment and Personal Protective
Equipment (PPE)
3-Bromo-5-formylbenzoic acid is classified with several hazards that necessitate the use of

appropriate personal protective equipment. It is harmful if swallowed, causes skin and serious

eye irritation, and may cause respiratory irritation. A comprehensive PPE strategy is mandatory

to minimize exposure.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles are

required. A face shield must be

worn when there is a potential

for splashing or dust

generation.

Protects against serious eye

irritation from dust or splashes.

Skin Protection

Nitrile rubber gloves and a lab

coat are mandatory. Gloves

should be inspected before

each use and changed

frequently, especially after

direct contact. For larger

quantities or potential spill

scenarios, chemical-resistant

boots and additional protective

clothing may be necessary.

Prevents skin irritation caused

by the compound. Nitrile

gloves offer good resistance to

a range of chemicals.

Respiratory Protection

All work with solid 3-Bromo-5-

formylbenzoic acid should be

conducted in a certified

chemical fume hood to control

dust and vapors. If a fume

hood is not available or if dust

generation is significant, a

NIOSH-approved dust

respirator is required.

Mitigates the risk of respiratory

tract irritation.

Operational and Disposal Plans
Safe Handling Procedures:

Preparation: Before handling, ensure the work area, preferably a chemical fume hood, is

clean and uncluttered. Have all necessary PPE, spill cleanup materials, and waste

containers readily accessible.

Handling:
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Avoid all personal contact, including the inhalation of dust.

Wear the prescribed PPE at all times.

When transferring the solid, use techniques that minimize dust generation, such as careful

scooping rather than pouring from a height.

Do not eat, drink, or smoke in the laboratory area.

Post-Handling:

Decontaminate the work surface with an appropriate solvent and then wash with soap and

water.

Thoroughly wash hands and any exposed skin with soap and water after handling the

compound.

Contaminated clothing should be removed immediately and laundered separately before

reuse.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing. If breathing is

difficult or they feel unwell, seek medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, seek medical

advice.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill and Waste Disposal Plan:

Spills:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a designated, labeled hazardous waste container.

Clean the spill area with a suitable solvent and then wash with soap and water.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Waste Disposal:

3-Bromo-5-formylbenzoic acid is a halogenated organic compound and must be

disposed of as hazardous waste.
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Collect waste material in a clearly labeled, sealed container designated for halogenated

organic waste.

Do not mix with other waste streams, particularly non-halogenated waste.

Arrange for disposal through a licensed hazardous waste disposal facility, typically via

incineration.

Do not dispose of this chemical down the drain.

Workflow for Handling 3-Bromo-5-formylbenzoic
Acid
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Caption: Workflow for the safe handling and disposal of 3-Bromo-5-formylbenzoic acid.
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To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 3-
Bromo-5-formylbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112580#personal-protective-equipment-for-handling-
3-bromo-5-formylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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